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Compound of Interest

Compound Name: 4-Ethyl-1,3-dioxolan-2-one

Cat. No.: B1220457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,2-

butylene carbonate (also known as 4-ethyl-1,3-dioxolan-2-one). The information is curated for

researchers, scientists, and professionals in drug development who require precise data for

formulation, synthesis, and analytical applications. This document summarizes key quantitative

data in a structured format, details the experimental methodologies for their determination, and

visualizes relevant synthetic pathways.

Core Physical and Chemical Properties
1,2-Butylene carbonate is a cyclic carbonate ester recognized for its utility as a polar aprotic

solvent, particularly in applications such as electrolytes for lithium-ion batteries and as a

versatile chemical intermediate. Its physical characteristics are crucial for its application and

handling. It presents as a clear, colorless liquid with an ether-like or characteristic odor.[1][2]

Quantitative Physical Properties
The following table summarizes the key physical properties of 1,2-butylene carbonate,

compiled from various scientific and technical sources. Discrepancies in reported values can be

attributed to different experimental conditions and measurement techniques.
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Property Value

Molecular Formula C₅H₈O₃

Molecular Weight 116.12 g/mol

Density
1.107 g/cm³[3][4], 1.14 g/cm³ at 25°C[1][5],

1.141 g/cm³[6], 1.15 g/cm³[7][8]

Boiling Point
238.7 °C at 760 mmHg[3][9], 240 °C at 1000

hPa[1], 250 °C[6], 74-80 °C at 0.8 Torr[4]

Melting Point -45 °C[1][3][4], -50 °C[6], -53 °C[5]

Flash Point
121 °C (closed cup)[1], 128.4 °C[3][9], 135 °C[4]

[6]

Refractive Index 1.426 - 1.428[4]

Vapor Pressure 0.024 hPa at 20 °C[1]

Solubility Soluble in cold water[1]

Log P (octanol/water) 0[1], 0.099 (estimated)[9]

Experimental Protocols for Property Determination
The following sections outline the standard experimental methodologies for determining the key

physical properties of liquid compounds like 1,2-butylene carbonate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is distillation.[8][10]

Methodology:

A sample of 1,2-butylene carbonate (approximately 5-10 mL) is placed in a round-bottom

distillation flask.

A boiling chip is added to ensure smooth boiling.
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The flask is fitted with a distillation head, a condenser, and a collection flask. A thermometer

is positioned so that the top of the bulb is level with the side arm of the distillation head.

The flask is gently heated.

The temperature is recorded when the liquid begins to boil and a steady stream of distillate is

collected. This constant temperature is the boiling point.[11]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Determination of Density
The density of a liquid is its mass per unit volume. This can be determined using a pycnometer

or by direct mass and volume measurements.[1][4]

Methodology (using a graduated cylinder and balance):

An empty, dry 25 mL graduated cylinder is weighed on an analytical balance.

A known volume of 1,2-butylene carbonate (e.g., 20 mL) is added to the graduated cylinder.

The volume is read from the bottom of the meniscus.[4]

The graduated cylinder containing the liquid is reweighed.

The mass of the 1,2-butylene carbonate is calculated by subtracting the mass of the empty

cylinder from the mass of the filled cylinder.

The density is calculated by dividing the mass of the liquid by its volume.

For higher accuracy, measurements should be repeated, and the average value should be

taken.[12] The temperature of the liquid should also be recorded as density is temperature-

dependent.[4]

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property that can be used for identification and

purity assessment. An Abbe refractometer is a common instrument for this measurement.[7]
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Methodology (using an Abbe refractometer):

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of 1,2-butylene carbonate are placed on the prism of the refractometer.

The prism is closed and the light source is adjusted.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale.

The temperature is controlled and recorded as the refractive index is temperature-

dependent.

Synthesis of 1,2-Butylene Carbonate: Experimental
Workflows
The synthesis of 1,2-butylene carbonate can be achieved through several routes. The following

diagrams illustrate the logical flow of three common synthetic methods.
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Caption: Synthesis of 1,2-butylene carbonate from 1,2-butanediol and hexachloroacetone.[13]

Step 1: Carbonylation

Step 2: Decarboxylation (to Epoxybutane)
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Caption: A two-step process for the synthesis of epoxybutane via a butylene carbonate

intermediate.[14]
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Caption: Synthesis of 1,2-butylene carbonate via the cycloaddition of 1,2-butylene oxide and

CO2.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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